Cas no 24558-77-8 (3,4,5,6-Tetra-O-benzyl-myo-inositol)
3,4,5,6-Tetra-O-benzyl-myo-inositol Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S,3S,4R,5R,6S)-3,4,5,6-Tetrakis(benzyloxy)-1,2-cyclohexanedi ol
- (-)-1,2-diphenylethylamine
- 1,2-Diphenyl-ethylamine
- 1,2-Diphenylethylamine
- (R,S)-1,2-diphenylethylamine
- 3,4,5,6-tetra-O-benzyl-myo-inositol
- 1-Amino-1,2-diphenylethane
- (+/-)-1,2-diphenylethylamine
- 1,2-diphenylethan-1-amine
- D-3,4,5,6-tetra-O-benzyl-myo-inositol
- 1,4,5,6-Tetra-O-benzyl-L-myo-inositol
- 3,4,5,6-tetra-O-benzyl-D-myo-inositol
- (1R,2S,3S,4R,5R,6S)-3,4,5,6-tetrakis(benzyloxy)cyclohexane-1,2-diol
- (-)-1,4,5,6-tetra-O-benzyl-myo-inositol
- 1L-1,4,5,6-tetra-O-benzyl-myo-inositol
- (-)-1,4,5,6-tetra-O-benzy
- 24558-77-8
- myo-Inositol, 1,2,5,6-tetrakis-O-(phenylmethyl)-
- AQ-364/41885138
- DTXSID40407397
- 115116-22-8
- 1,4,5,6-tetra-o-benzyl-myo-inositol
- 3,4,5,6-tetrakis(benzyloxy)cyclohexane-1,2-diol
- 3,4,5,6-tetrakis(benzyloxy)-1,2-cyclohexanediol
- Tetrobenzylic myo-inositol
- SCHEMBL19479654
- 3,4,5,6-tetrakis(phenylmethoxy)cyclohexane-1,2-diol
- 3,4,5,6-Tetra-O-benzyl-myo-inositol
-
- Inchi: 1S/C34H36O6/c35-29-30(36)32(38-22-26-15-7-2-8-16-26)34(40-24-28-19-11-4-12-20-28)33(39-23-27-17-9-3-10-18-27)31(29)37-21-25-13-5-1-6-14-25/h1-20,29-36H,21-24H2
- InChI Key: VQNWAWRYJQHLAV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C(C(C(C(C1OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 540.25118886g/mol
- Monoisotopic Mass: 540.25118886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 12
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 142-143 ºC
- Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
3,4,5,6-Tetra-O-benzyl-myo-inositol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T207100-50mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 50mg |
$ 420.00 | 2022-06-03 | ||
| TRC | T207100-100mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 100mg |
$ 700.00 | 2022-06-03 | ||
| TRC | T207100-250mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 250mg |
$ 1395.00 | 2022-06-03 | ||
| Biosynth | MT08757-50 mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 50mg |
$202.13 | 2023-01-03 | ||
| Biosynth | MT08757-100 mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 100MG |
$317.63 | 2023-01-03 | ||
| Biosynth | MT08757-250 mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 250MG |
$577.50 | 2023-01-03 | ||
| Biosynth | MT08757-500 mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 500MG |
$981.75 | 2023-01-03 | ||
| Biosynth | MT08757-1000 mg |
3,4,5,6-Tetra-O-benzyl-myo-inositol |
24558-77-8 | 1g |
$1,559.25 | 2023-01-03 |
3,4,5,6-Tetra-O-benzyl-myo-inositol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3,4,5,6-Tetra-O-benzyl-myo-inositol
3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8): An Overview of Its Structure, Synthesis, and Applications in Biomedical Research
3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8) is a complex organic compound that has garnered significant attention in the fields of chemistry and biomedical research due to its unique structural properties and potential applications. This compound is a derivative of myo-inositol, a naturally occurring cyclic sugar alcohol that plays a crucial role in various biological processes, including signal transduction and membrane function.
The structure of 3,4,5,6-Tetra-O-benzyl-myo-inositol is characterized by the presence of four benzyl groups attached to the hydroxyl groups of myo-inositol. This modification significantly alters the chemical and physical properties of the molecule, making it a valuable intermediate in the synthesis of more complex compounds and a subject of interest for its potential biological activities.
In recent years, the synthesis of 3,4,5,6-Tetra-O-benzyl-myo-inositol has been optimized to improve yield and purity. One notable method involves the protection of myo-inositol with benzyl chloride in the presence of a base such as sodium hydride. This reaction selectively introduces benzyl groups to the hydroxyl groups, resulting in the formation of 3,4,5,6-Tetra-O-benzyl-myo-inositol. Subsequent deprotection steps can be used to regenerate myo-inositol or to synthesize other derivatives with specific functional groups.
The biological significance of 3,4,5,6-Tetra-O-benzyl-myo-inositol has been explored in various studies. One area of interest is its role in signal transduction pathways. Myo-inositol is a key component of phosphatidylinositol (PI), which is involved in the production of second messengers such as inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers play critical roles in cellular signaling processes, including calcium mobilization and protein kinase C activation.
3,4,5,6-Tetra-O-benzyl-myo-inositol has also been studied for its potential therapeutic applications. For example, recent research has shown that certain derivatives of myo-inositol can modulate insulin sensitivity and glucose metabolism. This has led to investigations into the use of myo-inositol derivatives as potential treatments for metabolic disorders such as diabetes and obesity. The benzyl-protected form of myo-inositol may offer additional stability and bioavailability advantages over the native compound.
In addition to its biological activities, 3,4,5,6-Tetra-O-benzyl-myo-inositol is used as a building block in the synthesis of more complex molecules. For instance, it can be employed in the preparation of glycosides and other carbohydrate-based compounds with specific biological activities. The versatility of this compound makes it an important tool in organic synthesis and drug discovery.
The structural modifications introduced by the benzyl groups also affect the solubility and reactivity of 3,4,5,6-Tetra-O-benzyl-myo-inositol. These properties are crucial for optimizing its use in various applications. For example, improved solubility can enhance its effectiveness as a reagent or intermediate in chemical reactions. Additionally, the stability provided by the benzyl groups can protect sensitive functional groups during multi-step synthetic processes.
In conclusion, 3,4,5,6-Tetra-O-benzyl-myo-inositol (CAS No. 24558-77-8) is a versatile compound with significant potential in both fundamental research and applied chemistry. Its unique structure and properties make it an important intermediate in organic synthesis and a subject of ongoing investigation for its biological activities and therapeutic applications. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.
24558-77-8 (3,4,5,6-Tetra-O-benzyl-myo-inositol) Related Products
- 14233-48-8(1,3,4,5-Tetra-O-benzyl-D-glucitol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)